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For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK3117391 is a potent histone deacetylase (HDAC) inhibitor, a class of compounds that
modulate gene expression by interfering with the removal of acetyl groups from histones and
other proteins.[1][2] This activity makes HDAC inhibitors like GSK3117391 valuable tools in
cancer research and other therapeutic areas.[3] Proper handling and solubilization of this
compound are critical for obtaining reliable and reproducible results in preclinical and in vitro
studies. These application notes provide detailed information on the solubility of GSK3117391
in various solvents and protocols for its use in common research applications.

Data Presentation: Solubility of GSK3117391

The solubility of GSK3117391 has been determined in several common laboratory solvents.
The following table summarizes these findings for easy comparison. It is crucial to use fresh,
anhydrous solvents, as the presence of moisture can significantly reduce the solubility of the
compound, especially in DMSO.[4]
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Signaling Pathway

GSK3117391 functions by inhibiting histone deacetylases (HDACS). This leads to an
accumulation of acetylated histones, resulting in a more relaxed chromatin structure that allows
for gene transcription. The downstream effects of HDAC inhibition are pleiotropic and can

include cell cycle arrest, induction of apoptosis, and cellular differentiation.[7]
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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